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Compound of Interest

Compound Name: Trimethylboron-d9

Cat. No.: B1602552

For researchers, scientists, and professionals in drug development, a precise understanding of
isotopically labeled compounds is crucial. This technical guide provides a focused overview of
Trimethylboron-d9, a deuterated form of trimethylboron, emphasizing its core molecular

properties.

Quantitative Data Summary

The primary distinction between trimethylboron and its deuterated isotopologue lies in their
molecular weights, a direct consequence of the substitution of hydrogen atoms with deuterium.
The chemical formulas also reflect this isotopic labeling. The table below offers a clear
comparison of these fundamental properties.

Compound Molecular Formula Molecular Weight ( g/mol )
Trimethylboron CsHoB[1][2][3]1[4] 55.92[1][3]
Trimethylboron-d9 CsDoBJ[5] 64.97[6][71[8]

Isotopic Relationship Visualization

To visually represent the relationship between these two compounds, the following diagram
illustrates the isotopic substitution process. This flowchart clarifies that Trimethylboron-d9 is
derived from Trimethylboron by replacing the nine hydrogen atoms with deuterium atoms.
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Caption: Experimental workflow for generating Trimethylboron-d9.

It is important to note that while some sources may use the molecular formula C3H9B for
Trimethylboron-d9 for indexing purposes, the chemically accurate representation reflecting
the deuterium isotopes is C3D9B.[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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